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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B7770461

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate of 2-
Octenal, a medium-chain a,B-unsaturated aldehyde. The information is compiled from
available experimental studies and predictive models to support environmental risk
assessments and inform safe handling and disposal practices. This document is intended for
an audience with a technical background in environmental chemistry, toxicology, and drug
development.

Physicochemical Properties

Understanding the fundamental physicochemical properties of a compound is essential for
predicting its behavior and distribution in the environment. The properties of (E)-2-Octenal are
summarized below.
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Property Value Source

Molecular Formula CsH140 --INVALID-LINK--
Molecular Weight 126.20 g/mol --INVALID-LINK--
Physical State E:qo:zjrless to slightly yellow --INVALID-LINK--

o 612.7 mg/L @ 25 °C
Water Solubility (estimated) --INVALID-LINK--
estimate

0.86 mm Hg @ 25 °C
Vapor Pressure . --INVALID-LINK--
(estimated)

Log Kow (Octanol-Water )
N o 2.57 (estimated) --INVALID-LINK--
Partition Coefficient)

1.74 x 10—4 atm-m3/mol
Henry's Law Constant . --INVALID-LINK--
(estimated)

Environmental Persistence and Degradation

The persistence of 2-Octenal in the environment is determined by its susceptibility to various
degradation processes, including biodegradation, atmospheric oxidation, hydrolysis, and
photodegradation.

Biodegradation

The available information on the biodegradability of 2-Octenal is primarily based on predictive
models, with a lack of specific experimental data for this compound.

2.1.1 Ready Biodegradability

Ready biodegradability tests, such as those described in the OECD 301 guidelines, are
designed to assess the potential for rapid and complete biodegradation of a chemical under
stringent aerobic conditions. While a specific OECD 301 study for 2-Octenal was not identified
in the public literature, predictive models from EPI Suite suggest that it is readily
biodegradable. However, information from the European Chemicals Agency (ECHA) on a
structurally similar substance indicates that it was not found to be readily biodegradable in
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OECD 301B (COz2 Evolution Test) and OECD 301F (Manometric Respirometry Test) studies,
achieving only 32-33% degradation in 28 days.[1] This discrepancy highlights the need for
experimental verification for 2-Octenal.

Experimental Protocol: OECD Guideline 301B - COz Evolution Test

This method is designed to evaluate the ready biodegradability of a chemical by measuring the
amount of carbon dioxide produced over a 28-day period.

o Test System: A defined volume of mineral medium containing a known concentration of the
test substance (as the sole source of organic carbon) is inoculated with a small number of
microorganisms from a mixed source, typically activated sludge from a sewage treatment
plant.

e Procedure: The test mixture is incubated in the dark at a constant temperature (e.g., 20-
25°C) with continuous aeration. The carbon dioxide produced by the microbial respiration is
trapped in a suitable absorbent (e.g., barium hydroxide or sodium hydroxide solution), and
the amount is determined by titration or with a total organic carbon (TOC) analyzer.

» Data Analysis: The percentage of biodegradation is calculated as the ratio of the amount of
CO:z produced to the theoretical amount of COz (ThCO3) that would be produced from the
complete oxidation of the test substance. A substance is considered readily biodegradable if
it reaches the pass level of 60% ThCO:z within a 10-day window during the 28-day test
period.[1]

Workflow for OECD 301B Ready Biodegradability Test.

Atmospheric Oxidation

Due to its volatility, a significant environmental fate process for 2-Octenal is oxidation in the
atmosphere. This primarily occurs through reactions with hydroxyl radicals (*OH) and ozone
(O3).

2.2.1 Reaction with Hydroxyl Radicals

Predictive modeling (EPI Suite) estimates a rapid degradation of (E)-2-Octenal by hydroxyl
radicals in the atmosphere.
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Parameter

Value (trans-isomer) Source

Overall OH Rate Constant

4.39 x 10~ cm3/molecule-sec --INVALID-LINK--

Atmospheric Half-Life

2.92 hours (assuming 12-hr
day, 1.5 x 106 OH/cm?)

--INVALID-LINK--

2.2.2 Reaction with Ozone (Ozonolysis)

The reaction of (E)-2-Octenal with ozone has been experimentally studied. This process
contributes to its atmospheric degradation, albeit at a slower rate than the reaction with

hydroxyl radicals.

Parameter

Value (trans-isomer) Source

Ozone Reaction Rate

Constant

1.82 x 10~18 cm3/molecule-sec --INVALID-LINK--

Atmospheric Half-Life

6.30 days (at 7 x 10%

molecules/cms3)

--INVALID-LINK--

An experimental study by Gaona Colmén et al. (2017) investigated the ozonolysis of (E)-2-
Octenal and identified the primary reaction products.[2]

Product Molar Yield (%)
Glyoxal 41 +3
Hexanal 39+3

Experimental Protocol: Ozonolysis in an Environmental Chamber

The ozonolysis of (E)-2-Octenal was investigated in a large-volume environmental chamber to

simulate atmospheric conditions.

e Reactor: A 1080 L quartz-glass environmental chamber was used.
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» Conditions: Experiments were conducted at 298 + 2 K and atmospheric pressure in synthetic
air.

e Reactant and Product Monitoring: The concentrations of (E)-2-Octenal and its degradation
products were monitored in-situ using Fourier Transform Infrared (FTIR) spectroscopy.

e Procedure: A known concentration of (E)-2-Octenal was introduced into the chamber. Ozone
was then added, and the decay of the parent compound and the formation of products were
monitored over time by FTIR. The molar yields of the products were determined from the
concentration-time profiles.[2]

Atmospheric Ozonolysis of (E)-2-Octenal

Ozone Criegee Intermediate 2

Primary Ozonide

2-Octenal

@
<>

Criegee Intermediate 1

Click to download full resolution via product page

Simplified reaction pathway for the ozonolysis of (E)-2-Octenal.

Hydrolysis
No experimental data on the hydrolysis of 2-Octenal were found in the reviewed literature.
Predictive models (EPI Suite) were also unable to estimate a hydrolysis rate for this compound.

The a,B-unsaturated aldehyde structure suggests a potential for Michael addition of water,
which could be pH-dependent, but this has not been experimentally confirmed.

Photodegradation

No experimental studies specifically investigating the aqueous or soil photodegradation of 2-
Octenal were identified. As an a,3-unsaturated carbonyl compound, it possesses a
chromophore that can absorb UV radiation, suggesting a potential for direct photolysis.
However, the environmental significance of this process is unknown without experimental data.
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Environmental Distribution

The distribution of 2-Octenal in the environment is governed by its partitioning behavior

between different environmental compartments.

Soil Adsorption and Mobility

The soil adsorption coefficient (Koc) is a measure of a chemical's tendency to adsorb to soill
and sediment organic matter. A low Koc value indicates high mobility in soil.

Parameter Value Method Source
Soil Adsorption MCI Method
o 19.78 L/kg _ --INVALID-LINK--
Coefficient (Koc) (estimated)
MCI Method
Log Koc 1.296 --INVALID-LINK--

(estimated)

The estimated low Koc value suggests that 2-Octenal will have high mobility in soil and is not
likely to adsorb significantly to soil organic matter.[3] Its volatility also suggests it will likely be
mobile in the environment.[4]

Bioaccumulation Potential

Bioaccumulation is the process by which a chemical is taken up by an organism from the
environment through all routes of exposure. The bioconcentration factor (BCF) is a key
parameter for assessing bioaccumulation potential in aquatic organisms.

Parameter Value Method Source
1.360 (BCF =22.9 Regression-based

Log BCF i --INVALID-LINK--
L/kg wet-wt) (estimated)

The estimated log BCF value is below the threshold for concern for bioaccumulation (typically
log BCF > 3). This suggests a low potential for 2-Octenal to bioaccumulate in aquatic
organisms. No experimental bioaccumulation studies for 2-Octenal were found.
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Experimental Protocol: OECD Guideline 305 - Bioaccumulation in Fish

This guideline describes the procedures for determining the bioconcentration factor (BCF) in
fish through aqueous exposure.

e Test Organism: A suitable fish species, such as rainbow trout (Oncorhynchus mykiss) or
zebrafish (Danio rerio), is selected.

o Test System: A flow-through system is preferred to maintain a constant concentration of the
test substance in the water.

o Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance
in water for a period of up to 28 days. Water and fish tissue samples are collected at regular
intervals and analyzed for the test substance.

» Depuration Phase: After the uptake phase, the fish are transferred to clean, untreated water
and monitored for the elimination of the test substance from their tissues.

» Data Analysis: The BCF is calculated as the ratio of the concentration of the test substance
in the fish (at steady state) to its concentration in the water. Kinetic BCFs can also be
calculated from the uptake and depuration rate constants.

Workflow for OECD 305 Bioaccumulation in Fish Test.

Ecotoxicity

Limited experimental data is available for the ecotoxicity of 2-Octenal. General safety data
sheets advise not to empty it into drains, indicating a potential for aquatic toxicity.[4] Further
experimental testing according to standard OECD guidelines (e.g., OECD 201 for algae, OECD
202 for Daphnia, and OECD 203 for fish) would be necessary to fully characterize its
ecotoxicological profile.

Summary and Conclusions

Based on the available data, the environmental fate of 2-Octenal is characterized by:

» High mobility in soil: Due to its low estimated soil adsorption coefficient.
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o Rapid atmospheric degradation: Primarily through reaction with hydroxyl radicals, with a half-
life of a few hours. Ozonolysis is a secondary, slower degradation pathway.

e Low bioaccumulation potential: Indicated by a low estimated bioconcentration factor.

» Uncertain persistence in water and soil: While predictive models suggest it may be readily
biodegradable, this is contradicted by data on a similar substance. Experimental data on
biodegradation, hydrolysis, and photodegradation in aqueous and soil environments are
lacking.

The primary environmental exposure pathways are likely to be through volatilization and
atmospheric transport, with subsequent degradation. Due to its mobility, if released to soil, it
has the potential to leach into groundwater. The lack of experimental data on its persistence in
water and soil represents a significant data gap in a comprehensive environmental risk
assessment. It is recommended that experimental studies be conducted to determine the ready
biodegradability, hydrolysis, and photodegradation rates of 2-Octenal to refine this
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7770461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

